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  • B1584087 Tetrakis(diethylamino)titanium CAS No. 4419-47-0
    Tetrakis(diethylamino)titanium
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    • Cat. No.:
    • B1584087
    • CAS No.:
    • 4419-47-0
    • Molecular Formula:
    • C16H40N4Ti
    • Molecular Weight:
    • 336.38 g/mol
    Description
    Tetrakis (diethylamino) titanium is useful Ti-source precursor. It is used in TiN film deposition using the atomic layer deposition method1,2. It is also used during the process of etching a layer of diamond lik...
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